4-[[3-[(2S)-2-amino-2-carboxyethyl]-5-iodo-2,6-dioxopyrimidin-1-yl]methyl]benzoic acid
4-[[3-[(2S)-2-amino-2-carboxyethyl]-5-iodo-2,6-dioxopyrimidin-1-yl]methyl]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
569371-10-4
VCID:
VC21161203
InChI:
InChI=1S/C15H14IN3O6/c16-10-6-18(7-11(17)14(23)24)15(25)19(12(10)20)5-8-1-3-9(4-2-8)13(21)22/h1-4,6,11H,5,7,17H2,(H,21,22)(H,23,24)/t11-/m0/s1
SMILES:
C1=CC(=CC=C1CN2C(=O)C(=CN(C2=O)CC(C(=O)O)N)I)C(=O)O
Molecular Formula:
C15H14IN3O6
Molecular Weight:
459.19 g/mol
4-[[3-[(2S)-2-amino-2-carboxyethyl]-5-iodo-2,6-dioxopyrimidin-1-yl]methyl]benzoic acid
CAS No.: 569371-10-4
Cat. No.: VC21161203
Molecular Formula: C15H14IN3O6
Molecular Weight: 459.19 g/mol
* For research use only. Not for human or veterinary use.
![4-[[3-[(2S)-2-amino-2-carboxyethyl]-5-iodo-2,6-dioxopyrimidin-1-yl]methyl]benzoic acid - 569371-10-4](/images/no_structure.jpg)
Specification
| CAS No. | 569371-10-4 |
|---|---|
| Molecular Formula | C15H14IN3O6 |
| Molecular Weight | 459.19 g/mol |
| IUPAC Name | 4-[[3-[(2S)-2-amino-2-carboxyethyl]-5-iodo-2,6-dioxopyrimidin-1-yl]methyl]benzoic acid |
| Standard InChI | InChI=1S/C15H14IN3O6/c16-10-6-18(7-11(17)14(23)24)15(25)19(12(10)20)5-8-1-3-9(4-2-8)13(21)22/h1-4,6,11H,5,7,17H2,(H,21,22)(H,23,24)/t11-/m0/s1 |
| Standard InChI Key | JHSYCOCOIYSZGI-NSHDSACASA-N |
| Isomeric SMILES | C1=CC(=CC=C1CN2C(=O)C(=CN(C2=O)C[C@@H](C(=O)O)N)I)C(=O)O |
| SMILES | C1=CC(=CC=C1CN2C(=O)C(=CN(C2=O)CC(C(=O)O)N)I)C(=O)O |
| Canonical SMILES | C1=CC(=CC=C1CN2C(=O)C(=CN(C2=O)CC(C(=O)O)N)I)C(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
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